Cas no 88511-37-9 (1-(1,2-oxazol-3-yl)ethan-1-one)

• Product Name: 1-(1,2-oxazol-3-yl)ethan-1-one
• CAS No: 88511-37-9
• MF: C₅H₅NO₂
• MW: 111.098701238632
• MDL: MFCD16619202
• CID: 61175
• PubChem ID: 21349800
• Update Time: 2024-10-26

1-(1,2-oxazol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(Isoxazol-3-yl)ethanone
• 1-(1,2-oxazol-3-yl)ethanone
• 1-(3-isoxazolyl)Ethanone
• 1-(isoxazol-5-yl)ethanone
• ETHANONE, 1-(3-ISOXAZOLYL)-
• 1-(1,2-Oxazol-3-yl)ethan-1-one
• isoxazol-3-yl-ethanone
• 3-acetylisoxazole
• PubChem24240
• Ethanone,1-(3-isoxazolyl)-
• 4155AC
• 511I379
• 1-(3-Isoxazolyl)ethanone (ACI)
• Ketone, 3-isoxazolyl methyl (6CI, 7CI)
• AS-58408
• DTXSID60612663
• 88511-37-9
• EN300-261519
• SCHEMBL248118
• MFCD16619202
• AKOS016003439
• CS-0005551
• F2147-8062
• A1-01289
• Ketone, 3-isoxazolyl methyl (6CI,7CI)
• DB-003696
• 1-(1,2-oxazol-3-yl)ethan-1-one

• MDL： MFCD16619202
• Inchi： 1S/C5H5NO2/c1-4(7)5-2-3-8-6-5/h2-3H,1H3
• InChI Key： SKISYMYDQIWNBM-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CON=1

Computed Properties

• Exact Mass: 111.032028402g/mol
• Monoisotopic Mass: 111.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1
• XLogP3: 0.4

Experimental Properties

• Density: 1.145

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones